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The Bañados-Teitelboim-Zanelli (BTZ) black hole, discovered in 1992, is a solution to Einstein's

field equations in (2+1)-dimensional spacetime with a negative cosmological constant.[1][2]

While existing in a lower-dimensional universe, the BTZ black hole has proven to be a

remarkably significant theoretical laboratory for exploring the profound connections between

gravity, thermodynamics, and quantum field theory.[1][2] Its relative simplicity, compared to its

(3+1)-dimensional counterparts like the Schwarzschild and Kerr black holes, allows for exact

calculations that provide deep insights into the nature of quantum gravity, particularly through

the lens of the anti-de Sitter/Conformal Field Theory (AdS/CFT) correspondence.[3][4][5]

Core Properties of the BTZ Black Hole
Despite its lower dimensionality, the BTZ black hole shares many fundamental properties with

the black holes observed in our universe.[1] It possesses an event horizon, a boundary beyond

which not even light can escape, and for rotating solutions, an inner horizon and an

ergosphere.[1][6] A key feature of the BTZ black hole is that it is asymptotically anti-de Sitter

(AdS), meaning its spacetime geometry approaches that of AdS space at large distances.[2]

This property is crucial for its role in the AdS/CFT correspondence.

The BTZ black hole is characterized by a "no-hair theorem," meaning it is fully described by a

small number of conserved quantities: its mass (M), angular momentum (J), and in the case of

a charged black hole, its electric charge (Q).[1]

The Metric of a Rotating BTZ Black Hole
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The geometry of a rotating BTZ black hole is described by the following metric in Boyer-

Lindquist-like coordinates:

where:

N^⊥ = (-M + r²/l² + J²/4r²)^(1/2)

N^r = (-M + r²/l² + J²/4r²)^(1/2)

N^φ = -J/2r²

l is the AdS radius, related to the negative cosmological constant Λ by Λ = -1/l².

The event horizons (outer and inner) are located at the radii r± where (N^⊥)² = 0.

Thermodynamic Properties
A striking feature of the BTZ black hole is that it behaves as a thermodynamic object,

possessing temperature and entropy.[1] This analogy to the laws of thermodynamics provides a

deep connection between classical gravity and quantum mechanics.
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Thermodynamic Quantity Formula Description

Hawking Temperature (T_H) T_H = (r_+² - r_-²) / (2πl²r_+)

The thermal radiation

temperature predicted to be

emitted by the black hole due

to quantum effects near the

event horizon.

Bekenstein-Hawking Entropy

(S_BH)
S_BH = 2πr_+ / 4G₃

The entropy of the black hole,

which is proportional to the

"area" (in this case, the

circumference) of its event

horizon.[1] G₃ is the three-

dimensional Newton's

constant.

Mass (M) M = (r_+² + r_-²) / l²
The total energy of the black

hole.

Angular Momentum (J) J = 2r_+r_- / l
The rotational energy of the

black hole.

Significance in the AdS/CFT Correspondence
The most profound significance of the BTZ black hole lies in its role as a concrete example of

the AdS/CFT correspondence. This duality posits that a theory of quantum gravity in a (d+1)-

dimensional anti-de Sitter spacetime is equivalent to a conformal field theory (CFT) living on its

d-dimensional boundary.

In the case of the BTZ black hole, the correspondence is between (2+1)-dimensional gravity in

an asymptotically AdS₃ spacetime and a (1+1)-dimensional (or 2D) CFT on the boundary.[3][5]

This duality allows for a microscopic understanding of the black hole's thermodynamic

properties.

Entropy Calculation and the Cardy Formula
A major triumph of this correspondence is the microscopic derivation of the BTZ black hole's

entropy. The Bekenstein-Hawking entropy, a macroscopic quantity derived from the geometry
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of the black hole, can be precisely reproduced by counting the microstates of the dual 2D CFT

using the Cardy formula.[7]

The Cardy formula for the asymptotic density of states in a 2D CFT is given by:

S = (π²/3) * c * L₀

where c is the central charge of the CFT and L₀ is the energy of the state. For the BTZ black

hole, the central charge is c = 3l / 2G₃, and the energy can be related to the black hole's mass.

This calculation provides a statistical mechanics foundation for black hole thermodynamics.[8]

Methodologies and Theoretical Protocols
The study of the BTZ black hole is primarily theoretical, relying on mathematical calculations

within the framework of general relativity and quantum field theory.

Calculating Black Hole Entropy via AdS/CFT
The theoretical protocol for calculating the BTZ black hole entropy from the dual CFT involves

the following steps:

Identify the Dual CFT: For a BTZ black hole in AdS₃, the dual theory is a 2D CFT.

Determine the Central Charge: The central charge c of the CFT is related to the AdS radius l

and the 3D Newton's constant G₃ by the formula c = 3l / 2G₃.

Relate Black Hole Parameters to CFT Quantities: The mass (M) and angular momentum (J)

of the BTZ black hole are related to the energy and spin of the corresponding state in the

CFT.

Apply the Cardy Formula: The Cardy formula is used to calculate the entropy of the CFT

state, which then precisely matches the Bekenstein-Hawking entropy of the BTZ black hole.

Visualizing the Concepts
The following diagrams illustrate the key concepts related to the BTZ black hole and its

significance.
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BTZ Black Hole Spacetime
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Caption: Structure of a rotating BTZ black hole spacetime.

Bulk: (2+1)D Gravity (Asymptotically AdS₃)

Boundary: (1+1)D Conformal Field Theory (CFT₂)
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Caption: The AdS/CFT correspondence for the BTZ black hole.

In conclusion, the BTZ black hole, despite its lower-dimensional nature, serves as an

invaluable tool for theoretical physicists. It provides a simplified yet rich context to explore the

thermodynamics of black holes and offers a concrete realization of the holographic principle
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through the AdS/CFT correspondence, thereby paving the way for a deeper understanding of

quantum gravity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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